Cas no 1545496-62-5 (N-(4-methoxynaphthalen-1-yl)methylhydroxylamine)

• Product Name: N-(4-methoxynaphthalen-1-yl)methylhydroxylamine
• CAS No: 1545496-62-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6537619
• PubChem ID: 82684794
• Update Time: 2025-05-20

N-(4-methoxynaphthalen-1-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxynaphthalen-1-yl)methylhydroxylamine
• 1545496-62-5
• N-[(4-methoxynaphthalen-1-yl)methyl]hydroxylamine
• EN300-1828545
• AKOS021002352

• Inchi： 1S/C12H13NO2/c1-15-12-7-6-9(8-13-14)10-4-2-3-5-11(10)12/h2-7,13-14H,8H2,1H3
• InChI Key： JFZQZFDRBIOPSW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(CNO)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Additional information on N-(4-methoxynaphthalen-1-yl)methylhydroxylamine

Introduction to N-(4-methoxynaphthalen-1-yl)methylhydroxylamine and Its Significance in Modern Chemical Research

N-(4-methoxynaphthalen-1-yl)methylhydroxylamine is a specialized organic compound characterized by its unique molecular structure and potential applications in various scientific domains. With a CAS number of 1545496-62-5, this compound has garnered attention in the chemical community due to its distinct chemical properties and promising roles in pharmaceutical research and industrial applications.

The molecular formula of N-(4-methoxynaphthalen-1-yl)methylhydroxylamine is C₁₂H₁₃NΟ, reflecting its composition of carbon, hydrogen, and nitrogen atoms. The presence of a methoxy group at the 4-position of the naphthalene ring and a hydroxylamine substituent at the methyl group contributes to its complex reactivity and functional versatility. This structural arrangement not only makes it a subject of interest for synthetic chemists but also positions it as a potential intermediate in the development of novel chemical entities.

In recent years, the field of medicinal chemistry has seen significant advancements in the discovery and optimization of bioactive molecules. N-(4-methoxynaphthalen-1-yl)methylhydroxylamine has emerged as a compound of considerable interest due to its potential pharmacological properties. The naphthalene moiety, known for its stability and aromaticity, often serves as a scaffold in drug design, enhancing both solubility and bioavailability. Additionally, the hydroxylamine group is a well-known pharmacophore that can interact with biological targets, making it valuable in the development of therapeutic agents.

Current research in this domain has highlighted the compound's role as a precursor in synthesizing more complex molecules with targeted biological activities. For instance, studies have demonstrated its utility in generating derivatives that exhibit antioxidant, anti-inflammatory, or even anticancer properties. These findings underscore the importance of N-(4-methoxynaphthalen-1-yl)methylhydroxylamine as a building block in medicinal chemistry.

The synthesis of N-(4-methoxynaphthalen-1-yl)methylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, are often employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also open avenues for further structural modifications.

The chemical reactivity of N-(4-methoxynaphthalen-1-yl)methylhydroxylamine allows it to participate in various transformations that can be harnessed for drug development. For example, its ability to undergo nucleophilic addition reactions makes it suitable for forming amide or imine linkages, which are common motifs in biologically active molecules. Such versatility underscores its significance as a versatile intermediate in synthetic chemistry.

In industrial applications, N-(4-methoxynaphthalen-1-yl)methylhydroxylamine finds use as a specialty chemical intermediate. Its incorporation into larger molecular frameworks can enhance material properties such as thermal stability or mechanical strength. Moreover, its role in polymer chemistry has been explored, where it contributes to the development of novel polymers with tailored functionalities.

The safety profile of N-(4-methoxynaphthalen-1-yl)methylhydroxylamine is another critical aspect that warrants attention. While not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working within well-ventilated areas or fume hoods.

Ethical considerations also play a vital role in the research and application of this compound. Ensuring compliance with regulatory guidelines and conducting thorough toxicological assessments are essential steps to mitigate any potential risks associated with its use. Collaborative efforts between chemists, pharmacologists, and regulatory experts help ensure that N-(4-methoxynaphthalen-1-yl)methylhydroxylamine is developed and utilized responsibly.

The future prospects for N-(4-methoxynaphthalen-1-yl)methylhydroxylamine are promising, with ongoing research aiming to uncover new applications and optimize existing ones. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with enhanced properties.

In conclusion, N-(4-methoxynaphthalen-1-yl)methylhydroxylamine (CAS no: 1545496-62-5) represents a significant compound in modern chemical research. Its unique structural features and versatile reactivity make it valuable for pharmaceutical development, industrial applications, and synthetic chemistry. As research continues to evolve, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.